Cas no 2640845-11-8 (N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-N'-[3-(trifluoromethyl)phenyl]ethanediamide)

• Product Name: N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-N'-[3-(trifluoromethyl)phenyl]ethanediamide
• CAS No: 2640845-11-8
• MF: C₁₉H₁₇F₃N₄O₂S
• MW: 422.424093008041
• CID: 5342030
• PubChem ID: 155801253
• Update Time: 2025-10-30

N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-N'-[3-(trifluoromethyl)phenyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• F6520-5609
• 2640845-11-8
• N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-N'-[3-(trifluoromethyl)phenyl]ethanediamide
• AKOS040700703
• N1-[2-[5-(1-Methyl-1H-pyrazol-4-yl)-2-thienyl]ethyl]-N2-[3-(trifluoromethyl)phenyl]ethanediamide

• Inchi： 1S/C19H17F3N4O2S/c1-26-11-12(10-24-26)16-6-5-15(29-16)7-8-23-17(27)18(28)25-14-4-2-3-13(9-14)19(20,21)22/h2-6,9-11H,7-8H2,1H3,(H,23,27)(H,25,28)
• InChI Key： CFOQVVFQLNMPAJ-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CN(C)N=C2)=CC=1)(=O)C(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 422.10243146g/mol
• Monoisotopic Mass: 422.10243146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.07±0.70(Predicted)

Additional information on N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-N'-[3-(trifluoromethyl)phenyl]ethanediamide

Professional Introduction to Compound with CAS No. 2640845-11-8 and Product Name: N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-N'-[3-(trifluoromethyl)phenyl]ethanediamide

Compound with the CAS number 2640845-11-8 and the product name N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-N'-[3-(trifluoromethyl)phenyl]ethanediamide represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular framework of this compound incorporates several key structural motifs that contribute to its unique chemical properties and biological activities. Specifically, the presence of a 1-methyl-1H-pyrazol-4-yl group and a thiophen-2-yl moiety in its structure suggests possible interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that exhibit potent biological activity while maintaining favorable pharmacokinetic profiles. The N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-N'-[3-(trifluoromethyl)phenyl]ethanediamide compound, with its intricate structure, aligns well with this trend. Its design incorporates elements that are known to enhance binding affinity and selectivity, which are critical factors in the development of effective therapeutic agents.

One of the most notable features of this compound is its dual functionalization, which allows for multiple points of interaction with biological targets. The 3-(trifluoromethyl)phenyl group, in particular, is known for its ability to modulate metabolic pathways and enhance drug efficacy. This feature makes the compound particularly interesting for researchers exploring new therapeutic strategies.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The incorporation of the 1-methyl-1H-pyrazol-4-yl and thiophen-2-yl groups necessitates precise control over reaction conditions to ensure high yield and purity. These synthetic challenges underscore the importance of advanced methodologies in the preparation of complex molecules.

Evidence from recent studies suggests that compounds with similar structural motifs exhibit promising biological activities. For instance, derivatives of pyrazole and thiophene have been shown to possess anti-inflammatory, antiviral, and anticancer properties. The N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-N'-[3-(trifluoromethyl)phenyl]ethanediamide compound builds upon these findings by combining multiple pharmacophores into a single molecular entity.

The potential applications of this compound are vast, ranging from pharmaceuticals to agrochemicals. Its unique structure suggests that it could be modified further to target specific biological pathways or diseases. Researchers are particularly interested in exploring its potential as an inhibitor or modulator of enzymes involved in metabolic disorders.

In conclusion, the compound with CAS number 2640845-11-8 and the product name N-{2-[5-(1-methyl-1H-pyrazol-4-yll)thiophen-2-yll]ethyl}-N'-[3-(trifluoromethyll)phenyll]ethanediamide represents a significant advancement in chemical and biomedical research. Its complex structure, multifunctional design, and promising biological activities make it a valuable asset in the search for new therapeutic agents. Further research is warranted to fully explore its potential applications and optimize its properties for clinical use.